Cas no 54998-45-7 (4-amino-N-[2-(4-phenylpiperazin-1-yl)ethyl]benzamide)

• Product Name: 4-amino-N-[2-(4-phenylpiperazin-1-yl)ethyl]benzamide
• CAS No: 54998-45-7
• MF: C₁₉H₂₄N₄O
• MW: 324.420063972473
• CID: 1594445
• PubChem ID: 41279
• Update Time: 2025-04-21

4-amino-N-[2-(4-phenylpiperazin-1-yl)ethyl]benzamide Chemical and Physical Properties

Names and Identifiers

• 4-amino-N-[2-(4-phenylpiperazin-1-yl)ethyl]benzamide
• DTXSID30203527
• BRN 0565340
• BENZAMIDE, 4-AMINO-N-(2-(4-PHENYL-1-PIPERAZINYL)ETHYL)-
• 4-Amino-N-(2-(4-phenyl-1-piperazinyl)ethyl)benzamide
• 54998-45-7

• Inchi： 1S/C19H24N4O/c20-17-8-6-16(7-9-17)19(24)21-10-11-22-12-14-23(15-13-22)18-4-2-1-3-5-18/h1-9H,10-15,20H2,(H,21,24)
• InChI Key： BZVBJRKHKCKCCY-UHFFFAOYSA-N
• SMILES： O=C(C1C=CC(=CC=1)N)NCCN1CCN(C2C=CC=CC=2)CC1

Computed Properties

• Exact Mass: 324.19522
• Monoisotopic Mass: 324.195
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 24
• Rotatable Bond Count: 5
• Complexity: 381
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 61.6A^2
• XLogP3: 2.1

Experimental Properties

• Density: 1.169
• Boiling Point: 571.8°C at 760 mmHg
• Flash Point: 299.6°C
• Refractive Index: 1.614
• PSA: 61.6